Cas no 2034612-86-5 (methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate)

Methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate is a structurally complex sulfonamide derivative featuring a pyridinyl-triazole moiety. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly in targeting enzymes or receptors where sulfonamide-based interactions are critical. The presence of the methoxy and ester groups enhances its solubility and bioavailability, while the triazole-pyridine scaffold may contribute to binding affinity and selectivity. Its well-defined structure allows for precise modifications, making it a versatile intermediate in the synthesis of biologically active molecules. Suitable for research applications, this compound offers a balance of reactivity and stability under controlled conditions.
methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate structure
2034612-86-5 structure
Product Name:methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate
CAS No:2034612-86-5
MF:C17H17N5O5S
MW:403.412381887436
CID:5467881
Update Time:2025-06-14

methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-methoxy-3-(N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)sulfamoyl)benzoate
    • methyl 4-methoxy-3-[(1-pyridin-3-yltriazol-4-yl)methylsulfamoyl]benzoate
    • methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate
    • Inchi: 1S/C17H17N5O5S/c1-26-15-6-5-12(17(23)27-2)8-16(15)28(24,25)19-9-13-11-22(21-20-13)14-4-3-7-18-10-14/h3-8,10-11,19H,9H2,1-2H3
    • InChI Key: VXABDVBNTJILNK-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=O)OC)C=CC=1OC)(NCC1=CN(C2C=NC=CC=2)N=N1)(=O)=O

Computed Properties

  • Exact Mass: 403.09503983 g/mol
  • Monoisotopic Mass: 403.09503983 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 628
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 403.4
  • XLogP3: 0.6
  • Topological Polar Surface Area: 134

methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6561-9745-2μmol
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate
2034612-86-5
2μmol
$57.0 2023-09-08
Life Chemicals
F6561-9745-5μmol
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate
2034612-86-5
5μmol
$63.0 2023-09-08
Life Chemicals
F6561-9745-10μmol
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate
2034612-86-5
10μmol
$69.0 2023-09-08
Life Chemicals
F6561-9745-20μmol
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate
2034612-86-5
20μmol
$79.0 2023-09-08
Life Chemicals
F6561-9745-1mg
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate
2034612-86-5
1mg
$54.0 2023-09-08
Life Chemicals
F6561-9745-2mg
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate
2034612-86-5
2mg
$59.0 2023-09-08
Life Chemicals
F6561-9745-3mg
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate
2034612-86-5
3mg
$63.0 2023-09-08
Life Chemicals
F6561-9745-4mg
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate
2034612-86-5
4mg
$66.0 2023-09-08
Life Chemicals
F6561-9745-5mg
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate
2034612-86-5
5mg
$69.0 2023-09-08
Life Chemicals
F6561-9745-10mg
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate
2034612-86-5
10mg
$79.0 2023-09-08

Additional information on methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate

Research Briefing on Methyl 4-Methoxy-3-({1-(Pyridin-3-yl)-1H-1,2,3-Triazol-4-ylmethyl}sulfamoyl)benzoate (CAS: 2034612-86-5)

The compound methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate (CAS: 2034612-86-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this compound, which combines a benzoate ester, a sulfamoyl linker, and a triazole-pyridine moiety. These structural elements contribute to its ability to interact with specific biological targets, particularly enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have demonstrated its inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and protein kinases, suggesting its potential as an anti-inflammatory or anti-cancer agent.

The synthesis of methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate has been optimized in recent publications, with a focus on improving yield and purity. Key steps include the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to form the triazole ring, followed by sulfamoylation and esterification. These synthetic routes have been validated through NMR and mass spectrometry, confirming the compound's structural integrity.

In vivo studies using animal models have further explored the pharmacokinetics and toxicity profile of this compound. Results indicate moderate bioavailability and a favorable safety profile at therapeutic doses. However, challenges remain in optimizing its metabolic stability and tissue distribution to enhance its efficacy. Researchers are currently investigating prodrug strategies and formulation improvements to address these limitations.

Future research directions for methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate include exploring its mechanism of action at the molecular level, identifying additional biological targets, and conducting preclinical trials to assess its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable drug candidate.

In conclusion, methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate represents a promising scaffold for drug discovery, with demonstrated biological activity and a well-characterized synthesis. Continued research will be essential to fully realize its therapeutic potential and address current challenges in drug development.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm